Cas no 860786-70-5 (4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860786-70-5
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD03787647
• CID: 5225074
• Update Time: 2025-06-22

4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-[4-(benzyloxy)phenyl]-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03787647
• Inchi： 1S/C17H17N3O2/c1-13-18-19(2)17(21)20(13)15-8-10-16(11-9-15)22-12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key： HZILGUIBBYRZFZ-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC(OCC3C=CC=CC=3)=CC=2)C(=O)N(C)N=1

Additional information on 4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE: A Comprehensive Overview

The compound 4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE, with the CAS number 860786-70-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. The molecule's structure features a triazole ring system with substituted benzyl groups, making it a promising candidate for various chemical modifications and functionalizations.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. The use of benzyloxyphenyl groups in the molecule's structure contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most exciting developments involving this compound is its application in drug design. Researchers have explored its potential as a scaffold for developing new pharmaceutical agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The presence of the triazole ring in the molecule is particularly significant, as it is known to enhance bioavailability and improve drug-target interactions.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal stability. The ability to functionalize the molecule further opens up possibilities for tailored applications in electronics and energy storage.

The study of this compound has also led to insights into its environmental impact and biodegradability. Researchers have investigated its degradation pathways under various conditions, revealing that it undergoes hydrolysis under specific pH conditions. Understanding these processes is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, the compound 4-[4-(BENZYLOXY)PHENYL]-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE represents a significant advancement in organic chemistry. Its versatile structure and wide range of applications make it a focal point for ongoing research. As new discoveries emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.